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Compound of Interest

Compound Name: 2,3-Dichlorophenol

Cat. No.: B042519

Technical Guide: Physical Properties of 2,3-
Dichlorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2,3-
Dichlorophenol, a compound of interest in various chemical and pharmaceutical research
fields. The data herein is compiled from verified sources to ensure accuracy and reliability,
catering to the needs of scientific professionals.

Core Physical Properties of 2,3-Dichlorophenol

2,3-Dichlorophenol is a beige, aromatic solid at room temperature.[1] Its primary physical
characteristics, the melting and boiling points, are crucial for its handling, purification, and
application in experimental settings.

Quantitative Data Summary

The following table summarizes the reported melting and boiling points for 2,3-Dichlorophenol
from various sources.
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Physical

Property Value (°C) Value (°F) Pressure Source(s)
Melting Point 55-57 131-135 [2]

56 132.8 [1]

56.8 134.2 (3]

58 136 [4][5]

59 138.2

Boiling Point 206 402.8 [2][4]

214 417.2 760 mmHg [1]

90 194 2.5 mmHg

Note: Variations in reported values can be attributed to different experimental conditions and
sample purity.

Experimental Protocols for Property Determination

The determination of melting and boiling points is a fundamental procedure in chemical
analysis for substance identification and purity assessment. While specific experimental
documentation for 2,3-Dichlorophenol is not detailed in the provided results, the following
general methodologies are standard for organic compounds.

Melting Point Determination

The melting point of a solid is the temperature range over which it changes state from solid to
liquid. For pure crystalline compounds, this transition is typically sharp. A common method for
determining the melting point is using a melting point apparatus, such as a Mel-Temp or a
Thiele tube.

General Protocol using a Capillary Tube:

o Sample Preparation: A small amount of the crystalline 2,3-Dichlorophenol is finely
powdered.[6][7] This powder is then packed into a capillary tube, sealed at one end, to a
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height of about 3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus or attached to a thermometer and immersed in an oil bath (Thiele tube).[6]

e Heating: The sample is heated rapidly to about 15-20°C below the expected melting point.[6]
The heating rate is then slowed to 1-2°C per minute to allow for thermal equilibrium.

o Observation and Recording: The temperature at which the first droplet of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
particle melts is recorded as the end of the melting range.[6]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] For smaller samples, the Thiele tube method is often employed.[9]

General Protocol using a Test Tube and Capillary:

o Sample Preparation: A small volume (a few milliliters) of the substance (if liquid) is placed in
a small test tube.[10] A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.[8]

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a liquid
bath, such as a Thiele tube filled with paraffin oil.[8]

e Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary
tube will bubble out.[8] The heating continues until a steady stream of bubbles emerges from
the capillary tube, indicating that the vapor pressure of the substance is overcoming the
external pressure.[9]

o Observation and Recording: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the liquid is drawn back into the capillary tube is recorded
as the boiling point.[8]

Logical Workflow for Physical Property
Determination
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The following diagram illustrates the logical workflow for determining the key physical
properties of a chemical substance like 2,3-Dichlorophenol.

Substance: 2,3-Dichlorophenol

Solid State

Liquid State (if applicable)

Melting Point Determination iling Point Determination

Start: Obtain Solid Sample Start: Obtain Liquid Sample

Prepare Sample in Capillary Tube Prepare Sample with Inverted Capillary

Heat Sample in Apparatus Heat Sample in Apparatus

Observe and Record Melting Range Observe Bubble Stream and Cooling

End: Melting Point Determined Record Temperature at Liquid Re-entry

End: Boiling Point Determined
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Caption: Workflow for determining the melting and boiling points of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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